Montelukast Sulfone
Montelukast Sulfone
Brand Name:
Vulcanchem
CAS No.:
1266620-74-9
VCID:
VC0029948
InChI:
InChI=1S/C35H36ClNO5S/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(43(41,42)23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29/h3-12,14-16,20-21,32,40H,13,17-19,22-23H2,1-2H3,(H,38,39)/b15-10+/t32-/m1/s1
SMILES:
CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)S(=O)(=O)CC5(CC5)CC(=O)O)O
Molecular Formula:
C₃₅H₃₆ClNO₅S
Molecular Weight:
618.18
Montelukast Sulfone
CAS No.: 1266620-74-9
Reference Standards
VCID: VC0029948
Molecular Formula: C₃₅H₃₆ClNO₅S
Molecular Weight: 618.18
| CAS No. | 1266620-74-9 |
|---|---|
| Product Name | Montelukast Sulfone |
| Molecular Formula | C₃₅H₃₆ClNO₅S |
| Molecular Weight | 618.18 |
| IUPAC Name | 2-[1-[[(1R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfonylmethyl]cyclopropyl]acetic acid |
| Standard InChI | InChI=1S/C35H36ClNO5S/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(43(41,42)23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29/h3-12,14-16,20-21,32,40H,13,17-19,22-23H2,1-2H3,(H,38,39)/b15-10+/t32-/m1/s1 |
| SMILES | CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)S(=O)(=O)CC5(CC5)CC(=O)O)O |
| Synonyms | 1-[[[1-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]sulfonyl]methyl]cyclopropaneacetic Acid; |
| PubChem Compound | 71750830 |
| Last Modified | Nov 11 2021 |
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